2-amino-7,7-dimethyl-4-(2-methylphenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

• IUPAC Name: 2-amino-7,7-dimethyl-4-(2-methylphenyl)-5-oxo-6,8-dihydro-4H-chromene-3-carbonitrile
• InChI: InChI=1S/C19H20N2O2/c1-11-6-4-5-7-12(11)16-13(10-20)18(21)23-15-9-19(2,3)8-14(22)17(15)16/h4-7,16H,8-9,21H2,1-3H3
• InChI Key: QRSPRYZQNBWNDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2C(=C(OC3=C2C(=O)CC(C3)(C)C)N)C#N
• Molecular Formula: C19H20N2O2
• DSSTOX Substance ID: DTXSID20385588
• Molecular Weight: 308.4 g/mol
• CAS No.: 5282-07-5

Description

The compound 2-amino-7,7-dimethyl-4-(2-methylphenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile belongs to the 4H-chromene class, characterized by a fused pyran-cyclohexenone scaffold. Its structure includes:

• 7,7-Dimethyl groups on the cyclohexenone ring, enhancing steric effects and conformational rigidity.
• 2-Methylphenyl substituent at position 4, influencing electronic and steric properties.
• Amino and cyano groups at positions 2 and 3, critical for hydrogen bonding and bioactivity .

4H-Chromene derivatives are recognized for diverse biological activities, including anticancer, antimicrobial, and enzyme inhibition (e.g., tyrosinase), driven by substituent variations .

Comparison with Similar Compounds

Substituent Variations at Position 4

The aryl/heteroaryl substituent at position 4 significantly impacts physicochemical properties, reactivity, and bioactivity. Key examples include:

Compound Substituent (Position 4)	Key Properties	Synthesis Method & Yield	Biological Activity
4-(4-Methylthiophenyl) ()	- Higher electron density due to thioether. - Planar crystal packing with N–H···O/N interactions.	NiFe₂O₄ nanoparticles, 40°C, green solvent (Yield: ~90%)	Not explicitly reported; structural studies emphasize Hirshfeld surface analysis .
4-(3-Bromophenyl) ()	- Bromine enhances halogen bonding. - Confirmed by FT-IR, NMR, and X-ray crystallography.	NiFe₂O₄ nanoparticles (similar to above)	Anticancer potential inferred from apoptosis-inducing chromenes .
4-(4-Nitrophenyl) ()	- Strong electron-withdrawing nitro group. - Dihedral angle: 17.5° between pyran and aryl rings. - Higher melting point (~224–226°C) .	CuFe₂O₄@starch catalyst, 94% yield	Enhanced tyrosinase inhibition (IC₅₀: 4-nitrophenyl > 3-nitrophenyl) .
4-(2-Nitrophenyl) ()	- Ortho-nitro disrupts planarity. - Melting point: 236–238°C. - IR: NO₂ peaks at 1525, 1596 cm⁻¹ .	Nano-cellulose/Ti(IV)/Fe₃O₄ catalyst, solvent-free	Nitro groups correlate with cytotoxicity in cancer models .
4-(3,4-Dimethoxyphenyl) ()	- Methoxy groups enhance solubility. - Cyclohexenone adopts half-boat conformation. - Pyran ring forms "V" shape.	Conventional condensation (Yield: Not specified)	Anticancer activity via apoptosis induction .
4-(1-Naphthyl) ()	- Bulky naphthyl group induces sofa conformation. - Dihedral angle: 90.9° (vs. 96.7° for dimethyl-naphthyl).	Multi-step synthesis (Yield: Not specified)	Improved DNA intercalation potential .
4-(Imidazol-2-yl) ()	- Heterocyclic substituent enhances polarity. - IR: CN (2183 cm⁻¹), CO (1689 cm⁻¹).	Piperidine-catalyzed condensation (69% yield)	Acetylcholinesterase inhibition (non-hepatotoxic) .

Structural and Conformational Analysis

• Crystal Packing :

  • Nitro derivatives (e.g., 4-nitrophenyl) exhibit centrosymmetric dimers via N–H···N bonds, while methoxy derivatives form infinite tapes through N–H···O interactions .
  • Naphthyl substituents induce flattened boat conformations, increasing steric hindrance .
• Hydrogen Bonding: Amino groups participate in intermolecular H-bonding (N–H···O/N), critical for stabilizing crystal lattices .